Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate

• Molecular Formula: C22H26N2O6
• Molecular Weight: 414.5 g/mol
• IUPAC Name: ethyl [2-methoxy-4-[(E)-[4-(4-methoxyphenyl)butanoylhydrazinylidene]methyl]phenyl] carbonate
• InChI: InChI=1S/C22H26N2O6/c1-4-29-22(26)30-19-13-10-17(14-20(19)28-3)15-23-24-21(25)7-5-6-16-8-11-18(27-2)12-9-16/h8-15H,4-7H2,1-3H3,(H,24,25)/b23-15+
• InChI Key: HTKZIHDTEIRPNN-HZHRSRAPSA-N
• Isomeric SMILES: CCOC(=O)OC1=C(C=C(C=C1)/C=N/NC(=O)CCCC2=CC=C(C=C2)OC)OC
• SMILES: CCOC(=O)OC1=C(C=C(C=C1)C=NNC(=O)CCCC2=CC=C(C=C2)OC)OC

Description

Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate, also known as EMBC, is a chemical compound that has been synthesized for its potential applications in scientific research. It is a member of the family of carbonates and has been shown to have interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate is not fully understood. It is thought to inhibit the activity of certain enzymes involved in inflammation and cancer cell growth. Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate has also been shown to inhibit the growth of cancer cells by inducing apoptosis. Additionally, Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate has been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have interesting biochemical and physiological effects. However, there are also limitations to its use. Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate has low solubility in water, which can make it difficult to work with in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy in vivo and to better understand its mechanism of action. Another area of interest is its potential as an anti-inflammatory agent. Studies are needed to determine its effectiveness in treating inflammation-related diseases such as arthritis. Finally, further research is needed to better understand the biochemical and physiological effects of Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate and its potential applications in scientific research.

Synthesis Methods

Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate can be synthesized by reacting 2-methoxy-4-nitrophenol with 4-(4-methoxyphenyl)butanoylhydrazide in the presence of a base such as sodium hydroxide. The resulting product is then reacted with ethyl chloroformate to form Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate. The yield of this synthesis method is typically around 60%.

Scientific Research Applications

Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory properties and has been used in studies of inflammation-related diseases such as arthritis. Ethyl 2-methoxy-4-{2-[4-(4-methoxyphenyl)butanoyl]carbohydrazonoyl}phenyl carbonate has also been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo.